2-((3-Fluorophenoxy)methyl)piperidine hydrochloride
Overview
Description
“2-((3-Fluorophenoxy)methyl)piperidine hydrochloride” is a chemical compound with the empirical formula C13H18FNO · HCl . It is a derivative of piperidine, a six-membered ring with one nitrogen atom .
Synthesis Analysis
Piperidine derivatives are synthesized through various intra- and intermolecular reactions . The synthesis of piperidine-containing compounds is a significant part of modern organic chemistry due to their importance in drug design .Molecular Structure Analysis
The molecular structure of “this compound” includes a piperidine ring attached to a fluorophenoxy group . The InChI code for this compound is 1S/C12H16FNO.ClH/c13-11-5-1-2-6-12(11)15-9-10-4-3-7-14-8-10;/h1-2,5-6,10,14H,3-4,7-9H2;1H .Chemical Reactions Analysis
Piperidine derivatives, including “this compound”, are involved in various chemical reactions. These reactions lead to the formation of various piperidine derivatives, including substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .Physical and Chemical Properties Analysis
The molecular weight of “this compound” is 245.72 . More detailed physical and chemical properties may require specific experimental measurements or computational predictions.Scientific Research Applications
Nucleophilic Aromatic Substitution of the Nitro-Group
The study by Pietra and Vitali (1972) discusses the nucleophilic aromatic substitution reactions involving piperidine, shedding light on the reaction mechanisms pertinent to derivatives such as 2-((3-Fluorophenoxy)methyl)piperidine hydrochloride. The researchers elucidate the kinetics and mechanisms of these reactions, which are fundamental to understanding how such compounds can be synthesized and modified for various applications in medicinal chemistry and drug development (Pietra & Vitali, 1972).
Synthesis and Evaluation of Ligands for D2-like Receptors
The work by Sikazwe et al. (2009) explores arylcycloalkylamines, which include phenyl piperidines, highlighting their significance in developing antipsychotic agents. This research underscores the role of structural modifications, like those in this compound, in enhancing the potency and selectivity for dopamine D2-like receptors, a critical target in the treatment of neuropsychiatric disorders (Sikazwe et al., 2009).
Chemistry and Pharmacology of Piperidine Derivatives
The review on piperidine alkaloids by Singh et al. (2021) provides a comprehensive overview of the chemistry and pharmacological properties of piperidine derivatives, including those similar to this compound. Highlighting the therapeutic potential across various diseases, this study emphasizes the diverse biological activities and the scope for developing novel therapeutic agents based on the piperidine scaffold (Singh et al., 2021).
Safety and Hazards
Future Directions
Piperidine and its derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids . Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . Future research will likely focus on discovering new synthetic methods and exploring the biological activities of these compounds .
Properties
IUPAC Name |
2-[(3-fluorophenoxy)methyl]piperidine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16FNO.ClH/c13-10-4-3-6-12(8-10)15-9-11-5-1-2-7-14-11;/h3-4,6,8,11,14H,1-2,5,7,9H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QGZAWFRMIPKCOA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCNC(C1)COC2=CC(=CC=C2)F.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17ClFNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.72 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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